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Compound of Interest

Compound Name: 7-Hydroxy Loxapine-d8

Cat. No.: B15142106

A Certificate of Analysis for 7-Hydroxy Loxapine-d8 will invariably begin with fundamental
identification and characterization data. This information ensures the correct compound has
been synthesized and meets the required structural specifications.

Identifier Information

2-chloro-11-(4-methylpiperazin-1-yl-2, 2, 3, 3, 5,
5, 6, 6-d8)dibenzo[b, f][1][2]oxazepin-7-0l[3]

Chemical Name

2-Chloro-11-(4-methyl-1-piperazinyl)-dibenz[b,f]
[1][2]oxazepin-7-0l-D8; 2-Chloro-7-hydroxy-11-

Synonyms ) ) ]
(4-methyl-1-piperazinyl)dibenz[b,f][1]
[2]oxazepine-D8[3]

CAS Number (Unlabeled) 37081-75-7[4][5]

Molecular Formula C18H10D8CIN302[1][3][5]

Molecular Weight 351.86 g/mol [3][4][5]

Purity and Quality Specifications

The purity of a reference standard is a critical parameter detailed in a CoA. It is often
determined by a combination of analytical techniques to provide a comprehensive assessment.
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Typical Specification

Purity by HPLC

298%

Purity by NMR

Conforms to structure

Mass Spectrometry

Conforms to structure

Appearance

Pale beige solid[6]

Solubility

Soluble in DMSO, Methanol

Storage Conditions

2-8°C[6]

Experimental Protocols for Analysis

The quantification of 7-Hydroxy Loxapine in biological matrices, utilizing 7-Hydroxy Loxapine-

d8 as an internal standard, is most commonly and reliably achieved through High-Performance
Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[2][7]

Sample Preparation: Solid-Phase Extraction (SPE)

A robust and frequently employed method for the extraction of loxapine and its hydroxylated

metabolites from plasma involves cation-exchange solid-phase extraction.[8][9]

o Sample Pre-treatment: To a 1 mL plasma sample, add an appropriate amount of 7-Hydroxy

Loxapine-d8 internal standard solution.

o SPE Cartridge Conditioning: Condition a cation-exchange SPE cartridge with methanol

followed by an equilibration buffer.

o Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

e Washing: Wash the cartridge with a series of solvents to remove interfering substances.

o Elution: Elute the analyte and internal standard from the cartridge using a suitable elution

solvent.

e Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen

and reconstitute the residue in the mobile phase for HPLC-MS/MS analysis.

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://www.daicelpharmastandards.com/product/loxapine-d8/?q=%2Ffr%2Fproduct%2Floxapine-d8%2F
https://www.daicelpharmastandards.com/product/loxapine-d8/?q=%2Ffr%2Fproduct%2Floxapine-d8%2F
https://www.benchchem.com/product/b15142106?utm_src=pdf-body
https://www.benchchem.com/product/b15142106?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28152454/
https://www.researchgate.net/publication/49638658_Validation_of_HPLC-MSMS_methods_for_analysis_of_loxapine_amoxapine_7-OH-loxapine_8-OH-loxapine_and_loxapine_N-oxide_in_human_plasma
https://www.tandfonline.com/doi/abs/10.4155/bio.10.156
https://www.semanticscholar.org/paper/Validation-of-HPLC-MS-MS-methods-for-analysis-of-in-Zimmer-Needham/dac4831a11906cb4ca549dcc0f14b6032a853aaa
https://www.benchchem.com/product/b15142106?utm_src=pdf-body
https://www.benchchem.com/product/b15142106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

HPLC-MS/MS Analysis

A validated HPLC-MS/MS method for the simultaneous analysis of loxapine and its metabolites
has been established.[2] The final method often employs micro-elution solid-phase extraction
for sample preparation, followed by analysis using reversed-phase liquid chromatography
coupled with a tandem mass spectrometer.[2] Detection is typically carried out using a turbo-
ionspray interface in the positive ionization mode with selected reaction monitoring (SRM).[2]

Visualizing the Analytical Workflow

The following diagram provides a clear, step-by-step visualization of the entire analytical

process, from sample receipt to final data analysis.
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Caption: Experimental workflow for 7-Hydroxy Loxapine-d8 analysis.

Metabolic Pathway of Loxapine

To provide context for the importance of 7-Hydroxy Loxapine, the following diagram illustrates
the metabolic pathway of its parent compound, loxapine.
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Caption: Simplified metabolic pathway of Loxapine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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